N-[2-(5-ethyltetrazol-1-yl)phenyl]-2-(2-methylphenyl)acetamide

• IUPAC Name: N-[2-(5-ethyltetrazol-1-yl)phenyl]-2-(2-methylphenyl)acetamide
• InChI: InChI=1S/C18H19N5O/c1-3-17-20-21-22-23(17)16-11-7-6-10-15(16)19-18(24)12-14-9-5-4-8-13(14)2/h4-11H,3,12H2,1-2H3,(H,19,24)
• InChI Key: PQOUNGDMKIIZQK-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN=NN1C2=CC=CC=C2NC(=O)CC3=CC=CC=C3C
• Molecular Formula: C18H19N5O
• Molecular Weight: 321.4 g/mol

Description

N-[2-(5-ethyltetrazol-1-yl)phenyl]-2-(2-methylphenyl)acetamide is a synthetic organic compound that belongs to the class of tetrazole derivatives Tetrazoles are known for their diverse biological activities and applications in medicinal chemistry due to their unique structural properties

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[2-(5-ethyltetrazol-1-yl)phenyl]-2-(2-methylphenyl)acetamide typically involves the reaction of 2-(2-methylphenyl)acetic acid with 2-(5-ethyltetrazol-1-yl)aniline. The reaction is carried out under controlled conditions, often using a coupling reagent such as N,N’-dicyclohexylcarbodiimide (DCC) to facilitate the formation of the amide bond. The reaction mixture is usually stirred at room temperature or slightly elevated temperatures to ensure complete conversion.

Industrial Production Methods

In an industrial setting, the production of this compound may involve the use of automated reactors and continuous flow systems to optimize yield and purity. The process may include steps such as purification through recrystallization or chromatography to obtain the final product in high purity.

Chemical Reactions Analysis

Types of Reactions

N-[2-(5-ethyltetrazol-1-yl)phenyl]-2-(2-methylphenyl)acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The tetrazole ring can participate in nucleophilic substitution reactions, where the ethyl group can be replaced with other substituents.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium azide in the presence of a suitable catalyst.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction may produce amines.

Scientific Research Applications

N-[2-(5-ethyltetrazol-1-yl)phenyl]-2-(2-methylphenyl)acetamide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an antimicrobial and antiviral agent.

Medicine: Explored for its potential therapeutic effects, including anti-inflammatory and analgesic properties.

Industry: Utilized in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of N-[2-(5-ethyltetrazol-1-yl)phenyl]-2-(2-methylphenyl)acetamide involves its interaction with specific molecular targets. The tetrazole ring is known to mimic carboxylic acids, allowing the compound to bind to enzymes and receptors with high affinity. This binding can modulate various biochemical pathways, leading to the observed biological effects.

Comparison with Similar Compounds

Similar Compounds

• N-[2-(4-sulfamoylphenyl)ethyl]-2-[4-(1H-tetrazol-1-yl)phenyl]acetamide
• 2-(N-((2′-(2H-tetrazole-5-yl)-[1,1′-biphenyl]-4yl)-methyl)-pentanamido)-3-methyl Butanoic Acid

Uniqueness

N-[2-(5-ethyltetrazol-1-yl)phenyl]-2-(2-methylphenyl)acetamide is unique due to its specific substitution pattern on the tetrazole ring, which imparts distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research applications, distinguishing it from other tetrazole derivatives.